Cas no 25384-56-9 (Carbamic acid, methyl-,3-hydroxy-2,2-diphenylpropyl ester (7CI,8CI))
25384-56-9 structure
Product Name:Carbamic acid, methyl-,3-hydroxy-2,2-diphenylpropyl ester (7CI,8CI)
CAS No:25384-56-9
MF:C17H19NO3
MW:285.337664842606
CID:258909
PubChem ID:117463
Update Time:2025-04-19
Carbamic acid, methyl-,3-hydroxy-2,2-diphenylpropyl ester (7CI,8CI) Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, methyl-,3-hydroxy-2,2-diphenylpropyl ester (7CI,8CI)
- 1,3-propanediol, 2,2-diphenyl-, mono(methylcarbamate)
- 3-Hydroxy-2,2-diphenylpropyl methylcarbamate
- DTXSID40948235
- 3-Hydroxy-2,2-diphenylpropyl hydrogen methylcarbonimidate
- 25384-56-9
- 1,3-Propanediol, 2,2-diphenyl-, methylcarbamate
- 2,2-Diphenyl-1,3-propanediol methylcarbamate
-
- Inchi: 1S/C17H19NO3/c1-18-16(20)21-13-17(12-19,14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11,19H,12-13H2,1H3,(H,18,20)
- InChI Key: NSFWQVLIKNSZQT-UHFFFAOYSA-N
- SMILES: O(C(NC)=O)CC(CO)(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 285.13657
- Monoisotopic Mass: 285.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- PSA: 58.56
Carbamic acid, methyl-,3-hydroxy-2,2-diphenylpropyl ester (7CI,8CI) Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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